Cas no 1340486-28-3 (3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 1340486-28-3
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 6199425
• PubChem ID: 62501702
• Update Time: 2025-05-20

3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• 1340486-28-3
• AKOS011791351
• EN300-1147889

• Inchi： 1S/C11H13N3S/c12-11-9(8-5-2-6-15-8)10(13-14-11)7-3-1-4-7/h2,5-7H,1,3-4H2,(H3,12,13,14)
• InChI Key： GIALSEYYEXVTMD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(N)=NNC=1C1CCC1

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine

Exploring the Potential of 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1340486-28-3) in Modern Pharmaceutical Research

The compound 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1340486-28-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrazole core with thiophene and cyclobutyl substituents, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical development targeting cancer and neurological disorders.

Recent studies highlight the growing demand for small molecule drug candidates with improved selectivity and reduced side effects. The 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine structure offers distinct advantages in this regard, as evidenced by its appearance in patent literature for JAK/STAT pathway inhibitors. This aligns perfectly with the industry's focus on precision medicine approaches, where compounds like this can be tailored to specific patient populations based on genetic markers.

From a synthetic chemistry perspective, the incorporation of both thiophene and cyclobutyl moieties in 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine presents interesting challenges and opportunities. The thiophene ring contributes to the compound's π-electron system, potentially enhancing binding interactions with biological targets, while the strained cyclobutyl group may influence the molecule's conformational preferences and metabolic stability. These structural characteristics make it a valuable subject for computational chemistry studies and molecular docking simulations.

The pharmaceutical industry's shift toward fragment-based drug design has increased the relevance of compounds like 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine. Its moderate molecular weight (222.3 g/mol) and balanced lipophilicity make it an attractive starting point for lead optimization programs. Several research groups have reported derivatives of this core structure showing promising activity against inflammatory markers and cell proliferation targets, addressing key unmet medical needs in autoimmune diseases and oncology.

Analytical characterization of 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's purity and stability profile are crucial considerations for its potential use in preclinical studies. Recent advancements in high-throughput screening technologies have facilitated more efficient evaluation of such compounds against diverse biological targets, accelerating the drug discovery process.

In the context of green chemistry initiatives, synthetic routes to 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to prepare this scaffold, responding to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These developments align with broader trends in ESG-compliant drug development that investors and regulatory bodies increasingly demand.

The intellectual property landscape surrounding 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine and its derivatives continues to evolve, with new patent applications emerging regularly. This reflects the compound's potential value in developing treatments for conditions ranging from fibrotic disorders to neurodegenerative diseases. As the understanding of its structure-activity relationships deepens, we can anticipate more targeted applications in specific therapeutic areas.

From a commercial perspective, the demand for high-quality 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1340486-28-3) is expected to grow as more research programs incorporate this scaffold. Suppliers specializing in pharmaceutical intermediates are expanding their catalogs to include such compounds, often offering custom synthesis services to meet researchers' specific needs. The compound's stability under standard storage conditions makes it practical for distribution to global research centers.

Looking ahead, the versatility of 3-cyclobutyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of next-generation targeted therapies. Its combination of synthetic accessibility and biological relevance ensures its continued importance in academic and industrial research settings. As new biological targets are identified and validated, this compound and its derivatives will likely play increasingly significant roles in advancing therapeutic options for various medical conditions.